2-Aminoacetophenone hydrochloride

• IUPAC Name: 2-amino-1-phenylethanone;hydrochloride
• InChI: InChI=1S/C8H9NO.ClH/c9-6-8(10)7-4-2-1-3-5-7;/h1-5H,6,9H2;1H
• InChI Key: CVXGFPPAIUELDV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)CN.Cl
• Molecular Formula: C8H10ClNO
• DSSTOX Substance ID: DTXSID80884168
• Molecular Weight: 171.62 g/mol
• CAS RN: 5468-37-1

Description

Phenacylamine hydrochloride, also known as 2-aminoacetophenone hydrochloride, is an organic compound with the molecular formula C8H10ClNO. It is a crystalline solid that is slightly yellow to beige in color. This compound is known for its applications in various fields, including organic synthesis and medicinal chemistry.

Scientific Research Applications

Phenacylamine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: It is used in the study of enzyme mechanisms and protein interactions.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of phenacylamine hydrochloride involves its interaction with various molecular targets and pathways. It can act as a nucleophile in substitution reactions, and its amine group can participate in hydrogen bonding and other interactions with biological molecules .

Safety and Hazards

2-Aminoacetophenone hydrochloride is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed or inhaled.

Preparation Methods

Phenacylamine hydrochloride can be synthesized through several methods:

Delepine Reaction: This involves the hydrolysis of the quaternary salt obtained from phenacyl bromide and hexamethylenetetramine.

Gabriel Reaction: This method involves the hydrolysis of N-phenacylphthalimide.

Reduction or Catalytic Hydrogenation: This method involves the reduction or catalytic hydrogenation of α-oximinoacetophenone.

In an industrial setting, the synthesis typically involves the reaction of α-phenylethylamine with tert-butyl hypochlorite in dry benzene, followed by the addition of sodium methoxide in anhydrous methanol .

Chemical Reactions Analysis

Phenacylamine hydrochloride undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: It can be reduced to form primary amines.

Substitution: It can undergo nucleophilic substitution reactions to form various derivatives.

Common reagents used in these reactions include tert-butyl hypochlorite, sodium methoxide, and anhydrous methanol . The major products formed from these reactions depend on the specific conditions and reagents used.

Comparison with Similar Compounds

Phenacylamine hydrochloride can be compared with other similar compounds such as:

2-Amino-1-phenylethanol: This compound has a similar structure but differs in its functional groups and reactivity.

2′-Aminoacetophenone: This compound is closely related but lacks the hydrochloride group.

O-Benzylhydroxylamine hydrochloride: This compound has different functional groups and applications.

Phenacylamine hydrochloride is unique due to its specific reactivity and applications in various fields.

Q & A

Q1: What is the main reaction Phenacylamine Hydrochloride is known for in the context of these research papers?

A1: Phenacylamine Hydrochloride is primarily used as a building block for synthesizing substituted pyrroles and guanine 7-oxide derivatives. [, , ] For example, it reacts with β-Aminoenones to yield a mixture of 2- and 3-acylpyrroles. This reaction proceeds in two steps: first, forming an isolable β-phenacylaminoenone intermediate and then cyclizing to produce the final pyrrole products. The specific product ratio (2- vs. 3-acylpyrrole) depends on the substituents present on the initial reactants. []

Q2: Can you provide an example of how Phenacylamine Hydrochloride is used in the synthesis of a specific molecule?

A2: One prominent example is the synthesis of the antitumor antibiotic Guanine 7-oxide. [] Researchers utilized Phenacylamine Hydrochloride to create various N-substituted phenacylamine hydrochloride intermediates by reacting it with different primary amines. These intermediates were then condensed with chloropyrimidinone, followed by cyclization, ultimately yielding a series of 9-substituted Guanine 7-oxide derivatives. This synthesis pathway highlights the versatility of Phenacylamine Hydrochloride in constructing complex molecules with potential therapeutic applications. []

Q3: Are there any alternative synthetic routes that avoid using transition metals for synthesizing 3-Alkynylpyrrole-2-carboxylates?

A3: Yes, one of the research papers describes a transition metal-free method for synthesizing 3-Alkynylpyrrole-2-carboxylates. [] This method utilizes Phenacylamine Hydrochloride or glycine esters, reacting them with diynones. The reaction proceeds through a Michael addition followed by intramolecular cyclodehydration, efficiently yielding the desired pyrrole products with water as the sole byproduct. This approach offers a potentially more sustainable and environmentally friendly alternative to traditional transition metal-catalyzed reactions. []

Q4: How does the structure of the starting materials impact the outcome of reactions involving Phenacylamine Hydrochloride?

A4: The structure of the starting materials, particularly the substituents present, plays a crucial role in determining the reaction pathway and product selectivity. [] For instance, when reacting with β-Aminoenones, the substituents on both the enone and the Phenacylamine Hydrochloride influence whether the reaction favors the formation of 2-acylpyrroles, 3-acylpyrroles, or a mixture of both. Understanding these structure-activity relationships is essential for designing synthetic strategies and predicting the outcomes of reactions involving Phenacylamine Hydrochloride. []